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Compound of Interest

Compound Name: Acid Violet 49

Cat. No.: B1666536

An In-depth Technical Guide to the Solubility of Acid Violet 49

Introduction

Acid Violet 49, also known by its Colour Index number C.I. 42640, is a synthetic
triphenylmethane dye.[1][2] Its distinct bright bluish-violet hue has led to its use in various
applications, including the dyeing of textiles like wool and silk, and in the formulation of inks
and cosmetics.[1][3][4] For researchers, scientists, and professionals in drug development, a
comprehensive understanding of the solubility of Acid Violet 49 in common laboratory solvents
is critical for its effective application, from preparing staining solutions to formulating analytical
standards.

This technical guide provides a detailed overview of the solubility characteristics of Acid Violet
49, presents a standardized protocol for solubility determination, and outlines key factors that
influence its behavior in solution.

Solubility Profile of Acid Violet 49

The solubility of Acid Violet 49 is highly dependent on the nature of the solvent, particularly its
polarity. The dye exhibits good solubility in water and polar organic solvents, while its solubility
IS limited in non-polar media. The following table summarizes the available quantitative and
qualitative solubility data in various laboratory solvents.
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Solvent Chemical Formula Type Reported Solubility
. 40 g/L (at 60°C)[5], 40
Water H20 Polar Protic
g/L (at 80°C)[6]

Ethanol C2HsOH Polar Protic Soluble[3][4][7]
Dimethyl Sulfoxide _ Slightly Soluble[4][5]

(CH3)2S0O Polar Aprotic
(DMSO0) [8]
Methanol CHsOH Polar Protic Slightly Soluble[4][8]
Dimethylformamide . .

(CH3)2NC(O)H Polar Aprotic Slightly Soluble[5]
(DMF)
Pyridine CsHsN Polar Aprotic Slightly Soluble[5]

] Insoluble (General
General Alcohols R-OH Polar Protic o
classification)[5]

General Ketones RC(O)R' Polar Aprotic Insoluble[5]
General

CxHy Non-Polar Insoluble[5]
Hydrocarbons
General Esters RCOOR' Moderately Polar Insoluble[5]

Note on Discrepancies:One source provides a general classification of "insoluble" for alcohols,

which contrasts with other sources specifically listing Acid Violet 49 as "soluble” in ethanol and

"slightly soluble" in methanol.[3][4][5][7][8] This suggests that while solubility may be poor in

higher-order alcohols, it is significant in short-chain alcohols like ethanol.

Factors Influencing Solubility

Several physical and chemical factors can influence the solubility of Acid Violet 49:

o Temperature: As evidenced by the data for water, the solubility of Acid Violet 49 increases

with temperature.[5][6] This is typical for solid solutes where the dissolution process is

endothermic.
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e pH: The pH of aqueous solutions can affect solubility. The technical data sheet for Acid
Violet 49 indicates a pH of 8.5 - 9.5 for a 10 g/L solution, suggesting it is slightly alkaline in

nature.[5]

o Solvent Polarity: The molecular structure of Acid Violet 49 contains charged sulfonate
groups, making it well-suited for dissolution in polar solvents like water. Its solubility
decreases significantly in non-polar media such as hydrocarbons.[5]

The logical relationship between solvent type and solubility is visualized in the diagram below.

Solvent Classification

Non-Polar
(e.g., Hydrocarbons)

Polar Aprotic
(e.g., DMSO, DMF)

Polar Protic
(e.g., Water, Ethanol)

generally leads to generally leads to generally leads to

Acid Violet{49 Solubility

High Solubility Slight Solubility Insoluble / Poor

Click to download full resolution via product page

Diagram 1: Relationship between solvent polarity and solubility.

Experimental Protocol for Solubility Determination

This section outlines a standardized laboratory method for determining the solubility of Acid
Violet 49, adapted from established protocols for chemical and dye analysis.[9][10] The
method is based on the principle of creating a saturated solution and then quantifying the

dissolved solute.

The workflow for this protocol is illustrated in the following diagram.
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1. Preparation
Weigh excess Acid Violet 49
into a known volume of solvent.

2. Equilibration
Agitate mixture at a constant
temperature (e.g., 25°C for 24h).

4. Separation

Centrifuge or filter (0.45um) the
suspension to remove undissolved solid.

5. Quantification

Take an aliguot of the clear supernatant.

Dilute if necessary.

6. Analysis
Measure absorbance via UV-Vis
Spectrophotometry at Amax.

7. Calculation
Determine concentration using a
standard curve. Express as g/L.

Click to download full resolution via product page

Diagram 2: Experimental workflow for solubility determination.
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Methodology

o Preparation: Accurately weigh an amount of Acid Violet 49 powder that is in excess of its
expected solubility and add it to a precisely measured volume of the test solvent in a sealed
container (e.g., a glass vial or flask).

o Equilibration:
o Seal the container to prevent solvent evaporation.

o Place the container in a mechanical shaker or on a stirring plate in a temperature-
controlled environment (e.g., 25°C).

o Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached between the dissolved and undissolved solute.

e Mechanical Assistance (If required): For solutes that are slow to dissolve, a hierarchy of
mechanical procedures can be employed: gentle mixing/vortexing, followed by water bath
sonication, and finally, gentle warming (e.g., to 37°C) if necessary.[10]

e Separation of Undissolved Solid:
o After equilibration, allow the suspension to settle.

o To separate the saturated solution (supernatant) from the excess solid, use either
centrifugation at high speed or filtration through a fine-pore filter (e.g., 0.45 pum syringe
filter) that does not absorb the dye. This step is critical to ensure no solid particulates are
carried over.

e Quantification:
o Carefully extract a precise aliquot of the clear supernatant.

o Dilute the aliquot with a known volume of the same solvent to bring its concentration into
the linear range of the analytical instrument.

o Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the
maximum absorption wavelength (Amax) of Acid Violet 49, which is approximately 546
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nm.

o Calculation:

o Prepare a standard curve by measuring the absorbance of several solutions of Acid
Violet 49 with known concentrations.

o Use the absorbance of the diluted sample and the standard curve to calculate the
concentration of the saturated solution.

o Express the final solubility in appropriate units, such as grams per liter (g/L) or milligrams
per milliliter (mg/mL).

Conclusion

Acid Violet 49 demonstrates a clear solubility preference for polar solvents, with significant
solubility in water and ethanol.[3][5] Its solubility is limited in polar aprotic solvents like DMSO
and poor in non-polar media.[5][8] For laboratory applications, water and ethanol are the most
effective solvents for preparing stock solutions. When working with less ideal solvents or
complex biological media, researchers should consider factors such as temperature and pH
and may need to employ mechanical assistance to achieve dissolution. The provided
experimental protocol offers a reliable framework for determining the solubility of Acid Violet
49 under specific experimental conditions, ensuring accurate and reproducible results in
research and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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